Cas no 54454-60-3 (Propanedioic acid, imino-, diethyl ester)

• Product Name: Propanedioic acid, imino-, diethyl ester
• CAS No: 54454-60-3
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 1593166
• PubChem ID: 14145874
• Update Time: 2025-04-21

Propanedioic acid, imino-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, imino-, diethyl ester
• 54454-60-3
• Bisathoxycarbonylmethylen-imin
• 1,3-Diethyl 2-iminopropanedioate
• SCHEMBL9397896
• DTXSID001303203

• MDL： MFCD28405677
• Inchi： 1S/C7H11NO4/c1-3-11-6(9)5(8)7(10)12-4-2/h8H,3-4H2,1-2H3
• InChI Key： CGADJDRKEGMSMJ-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)OCC)=N)=O)CC

Computed Properties

• Exact Mass: 173.06883
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.45